BENGHE Methodological & Application

Check Availability & Pricing

C24-Ceramide ELISA Kit: Application Notes and
Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C24-Ceramide

Cat. No.: B561733

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview and detailed protocols for the
quantification of C24-Ceramide in various biological samples using an ELISA (Enzyme-Linked
Immunosorbent Assay) kit. C24-Ceramide, a bioactive sphingolipid, is implicated in a multitude
of cellular processes, including apoptosis, cell signaling, and inflammation, making its accurate
measurement crucial for research and drug development in oncology, immunology, and
metabolic diseases.

Principle of the Assay

The C24-Ceramide ELISA kit typically operates on the principle of competitive ELISA.[1][2][3]
In this format, a known amount of C24-Ceramide is pre-coated onto the wells of a microplate.
When the sample or standard is added to the wells, the C24-Ceramide in the sample
competes with the coated C24-Ceramide for binding to a specific primary antibody. A
secondary antibody conjugated to an enzyme, such as horseradish peroxidase (HRP), is then
added, which binds to the primary antibody. After a washing step to remove unbound reagents,
a substrate solution is added. The enzyme catalyzes a reaction that produces a colored
product. The intensity of the color is inversely proportional to the concentration of C24-
Ceramide in the sample.[2] The concentration is then determined by comparing the optical
density of the samples to a standard curve generated from known concentrations of C24-
Ceramide.
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Alternatively, some kits may utilize a sandwich ELISA format. In this method, the microplate
wells are pre-coated with a capture antibody specific for Ceramide.[4] Samples or standards
are added, and the Ceramide binds to the capture antibody. A second, HRP-conjugated
detection antibody, also specific for Ceramide, is then added, forming a "sandwich" complex.
After washing, the addition of a TMB substrate solution results in a color change that is directly
proportional to the amount of Ceramide in the sample.

Applications
The quantification of C24-Ceramide has significant applications in various research fields:
o Cancer Research: C24-Ceramide has been identified as a potential diagnostic biomarker in

gallbladder cancer and is associated with tumor staging and prognosis. It plays a role in
promoting cancer cell proliferation and migration.

¢ Immunology: Ceramides, including C24-Ceramide, are involved in modulating immune
responses. They can influence the function and survival of immune cells such as dendritic
cellsand T cells.

» Neuroscience: Specific ceramide species are crucial for the functional integrity of the central
nervous system.

» Skin Biology: C24-Ceramide is essential for skin barrier function and plays a role in skin
regeneration and wound healing.

» Apoptosis Research: The saturation of the ceramide acyl chain, such as in C16:0 ceramide
versus C24:1 ceramide, can determine its apoptotic activity.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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